Cas no 2310205-66-2 (4-(methoxymethyl)-1-(1-phenylmethanesulfonylpyrrolidin-3-yl)-1H-1,2,3-triazole)

• Product Name: 4-(methoxymethyl)-1-(1-phenylmethanesulfonylpyrrolidin-3-yl)-1H-1,2,3-triazole
• CAS No: 2310205-66-2
• MF: C₁₅H₂₀N₄O₃S
• MW: 336.409301757813
• CID: 5339775
• Update Time: 2025-11-03

4-(methoxymethyl)-1-(1-phenylmethanesulfonylpyrrolidin-3-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(1-(benzylsulfonyl)pyrrolidin-3-yl)-4-(methoxymethyl)-1H-1,2,3-triazole
• 1-(1-benzylsulfonylpyrrolidin-3-yl)-4-(methoxymethyl)triazole
• 4-(methoxymethyl)-1-(1-phenylmethanesulfonylpyrrolidin-3-yl)-1H-1,2,3-triazole

• Inchi： 1S/C15H20N4O3S/c1-22-11-14-9-19(17-16-14)15-7-8-18(10-15)23(20,21)12-13-5-3-2-4-6-13/h2-6,9,15H,7-8,10-12H2,1H3
• InChI Key： BRFJQXFOMDELOX-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(N1CCC(C1)N1C=C(COC)N=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 476
• XLogP3: 0.3
• Topological Polar Surface Area: 85.7

Additional information on 4-(methoxymethyl)-1-(1-phenylmethanesulfonylpyrrolidin-3-yl)-1H-1,2,3-triazole

Research Briefing on 4-(methoxymethyl)-1-(1-phenylmethanesulfonylpyrrolidin-3-yl)-1H-1,2,3-triazole (CAS: 2310205-66-2)

The compound 4-(methoxymethyl)-1-(1-phenylmethanesulfonylpyrrolidin-3-yl)-1H-1,2,3-triazole (CAS: 2310205-66-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel triazole-based sulfonamide derivatives. These derivatives are being explored for their inhibitory effects on various enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. The presence of the methoxymethyl and phenylmethanesulfonyl groups in the structure is believed to enhance its binding affinity and selectivity towards specific biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-(methoxymethyl)-1-(1-phenylmethanesulfonylpyrrolidin-3-yl)-1H-1,2,3-triazole exhibits potent inhibitory activity against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the enzyme's active site, revealing key interactions with zinc-coordinated residues.

Another significant development is the compound's application in click chemistry. Its triazole moiety serves as a versatile scaffold for bioconjugation, enabling the development of targeted drug delivery systems. Recent work published in ACS Chemical Biology has shown that derivatives of this compound can be effectively conjugated to antibodies for site-specific delivery of cytotoxic agents in cancer therapy.

Pharmacokinetic studies conducted in animal models have reported favorable absorption and distribution profiles for this compound, with moderate plasma protein binding and good blood-brain barrier penetration. These properties make it a promising candidate for central nervous system-targeted therapies. However, further optimization is required to address its relatively rapid metabolic clearance observed in hepatic microsome assays.

The safety profile of 4-(methoxymethyl)-1-(1-phenylmethanesulfonylpyrrolidin-3-yl)-1H-1,2,3-triazole has been preliminarily assessed in vitro, showing minimal cytotoxicity against normal cell lines at therapeutic concentrations. Ongoing research is focusing on structure-activity relationship studies to improve both potency and safety margins while exploring its potential against emerging therapeutic targets such as SARS-CoV-2 main protease.

In conclusion, 4-(methoxymethyl)-1-(1-phenylmethanesulfonylpyrrolidin-3-yl)-1H-1,2,3-triazole represents a versatile chemical scaffold with multiple therapeutic applications. Its unique structural features and demonstrated biological activities warrant continued investigation, particularly in the development of enzyme inhibitors and targeted therapeutics. Future research directions should include comprehensive in vivo efficacy studies and further exploration of its mechanism of action at the molecular level.